3-chloro-N,4,5-trimethoxy-N-methylbenzamide

• IUPAC Name: 3-chloro-N,4,5-trimethoxy-N-methylbenzamide
• InChI: InChI=1S/C11H14ClNO4/c1-13(17-4)11(14)7-5-8(12)10(16-3)9(6-7)15-2/h5-6H,1-4H3
• InChI Key: ZUOYFQAADVLGIF-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC(=C(C(=C1)Cl)OC)OC)OC
• Molecular Formula: C11H14ClNO4
• Molecular Weight: 259.68 g/mol

Description

3-chloro-N,4,5-trimethoxy-N-methylbenzamide, also known as TCIMB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. TCIMB is a derivative of the naturally occurring compound, harmaline, and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide involves the inhibition of MAO-A. 3-chloro-N,4,5-trimethoxy-N-methylbenzamide binds irreversibly to the active site of MAO-A, preventing the enzyme from breaking down neurotransmitters. This leads to an increase in the levels of neurotransmitters in the brain, which can have various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide are diverse and have been studied extensively. 3-chloro-N,4,5-trimethoxy-N-methylbenzamide has been found to possess antidepressant, anxiolytic, and anti-inflammatory properties. It has also been found to improve memory and cognitive function. Additionally, 3-chloro-N,4,5-trimethoxy-N-methylbenzamide has been shown to possess neuroprotective properties, which may have implications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide is its ability to inhibit MAO-A selectively. This means that it does not inhibit other enzymes such as MAO-B, which can lead to unwanted side effects. Additionally, 3-chloro-N,4,5-trimethoxy-N-methylbenzamide has been found to be relatively safe and well-tolerated in animal studies.
However, there are also some limitations to the use of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to administer. Additionally, there is a lack of human studies on the safety and efficacy of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide, which makes it difficult to extrapolate the findings from animal studies to humans.

Future Directions

There are several future directions for research on 3-chloro-N,4,5-trimethoxy-N-methylbenzamide. One area of interest is the development of more efficient synthesis methods for 3-chloro-N,4,5-trimethoxy-N-methylbenzamide. Additionally, there is a need for more human studies on the safety and efficacy of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide. Furthermore, the potential use of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's needs to be explored further. Finally, the development of more potent and selective MAO-A inhibitors based on the structure of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide is an area of interest for future research.
Conclusion:
In conclusion, 3-chloro-N,4,5-trimethoxy-N-methylbenzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. 3-chloro-N,4,5-trimethoxy-N-methylbenzamide has been found to possess various biochemical and physiological effects and has potential applications in the treatment of various psychiatric and neurodegenerative disorders. The development of more efficient synthesis methods and more potent and selective MAO-A inhibitors based on the structure of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide is an area of interest for future research.

Synthesis Methods

The synthesis of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide involves the reaction of harmaline with chloroacetyl chloride and N-methylamine. The resulting product is then purified using column chromatography to yield 3-chloro-N,4,5-trimethoxy-N-methylbenzamide as a white crystalline solid. The synthesis process is relatively simple and can be completed in a few steps.

Scientific Research Applications

3-chloro-N,4,5-trimethoxy-N-methylbenzamide has been found to possess various scientific research applications. One of the most significant applications of 3-chloro-N,4,5-trimethoxy-N-methylbenzamide is its ability to inhibit the enzyme monoamine oxidase A (MAO-A). MAO-A is an enzyme that breaks down neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO-A can lead to an increase in the levels of these neurotransmitters, which has been linked to the treatment of various psychiatric disorders such as depression and anxiety.